Chaetoglobosin D

• Molecular Formula: C32H36N2O5
• Molecular Weight: 528.6 g/mol
• IUPAC Name: (1R,3E,6R,7E,9S,11E,13R,14S,16S,17R,18S)-6,14-dihydroxy-18-(1H-indol-3-ylmethyl)-7,9,16-trimethyl-15-methylidene-19-azatricyclo[11.7.0.01,17]icosa-3,7,11-triene-2,5,20-trione
• InChI: InChI=1S/C32H36N2O5/c1-17-8-7-10-23-30(38)20(4)19(3)28-25(15-21-16-33-24-11-6-5-9-22(21)24)34-31(39)32(23,28)27(36)13-12-26(35)29(37)18(2)14-17/h5-7,9-14,16-17,19,23,25,28-30,33,37-38H,4,8,15H2,1-3H3,(H,34,39)/b10-7+,13-12+,18-14+/t17-,19+,23-,25-,28-,29+,30+,32+/m0/s1
• InChI Key: FTBNYQWFSWKCKW-WHHLLCSSSA-N
• Isomeric SMILES: C[C@H]\1C/C=C/[C@H]2[C@@H](C(=C)[C@H]([C@@H]3[C@@]2(C(=O)/C=C/C(=O)[C@@H](/C(=C1)/C)O)C(=O)N[C@H]3CC4=CNC5=CC=CC=C54)C)O
• SMILES: CC1CC=CC2C(C(=C)C(C3C2(C(=O)C=CC(=O)C(C(=C1)C)O)C(=O)NC3CC4=CNC5=CC=CC=C54)C)O
• synonyms: chaetoglobosin A; chaetoglobosin B; chaetoglobosin C; chaetoglobosin D; chaetoglobosin E; chaetoglobosin F; chaetoglobosin K; chaetoglobosin Q; chaetoglobosin R; chaetoglobosin T; chaetoglobosin U; chaetoglobosin V; chaetoglobosin W; chaetoglobosin Y; chaetoglobosins; penochalasin K

Description

Chaetoglobosin D is a cytochalasan alkaloid found in Chaetomium globosum and Chaetomium brasiliense. It has a role as an antineoplastic agent and a Chaetomium metabolite. It is a cytochalasan alkaloid, a member of indoles, a macrocycle and a secondary alpha-hydroxy ketone.

Scientific Research Applications

Immunomodulatory Properties

Chaetoglobosin F, a related compound to Chaetoglobosin D, exhibits significant immunomodulatory effects. It has been found to inhibit CpG-induced dendritic cell maturation and function, impacting surface molecule expression and cytokine production. This suggests potential applications in controlling autoimmune and inflammatory diseases (Hua et al., 2013).

Anti-inflammatory and Antioxidant Effects

Chaetoglobosin Vb, another analogue, demonstrates notable anti-inflammatory and antioxidant properties in LPS-induced RAW264.7 cells. It modulates the expression of pro-inflammatory cytokines and enzymes, suggesting therapeutic potential in inflammatory conditions (Zhang et al., 2020).

Cytotoxic Activities

Several studies have shown that chaetoglobosin derivatives, including Chaetoglobosin D, exhibit cytotoxic activities against various tumor cell lines. This indicates potential applications in cancer research and therapy (Cui et al., 2010).

Enhancement of Secondary Metabolite Production

Research into the genetic manipulation of fungi producing Chaetoglobosin D has shown that altering specific genes can increase its biosynthesis. This has implications for improving its production for research and therapeutic uses (Zhao et al., 2022).

Antimicrofilament Activity

Some chaetoglobosins, including derivatives similar to Chaetoglobosin D, have been found to display antimicrofilament activity, suggesting potential applications in studying cell motility and cancer metastasis (Christian et al., 2005).

Broad Biological Activities

Chaetoglobosins have been recognized for their wide range of biological activities, including antitumor, antifungal, antibacterial, and anti-inflammatory effects. This broad spectrum of activities indicates diverse potential applications in biomedicine (Chen et al., 2020).